(R)-N-(Piperidin-3-yl)cyclopropanecarboxamide hydrochloride
Description
(R)-N-(Piperidin-3-yl)cyclopropanecarboxamide hydrochloride, also known as PCPCA, is a synthetic compound used in scientific research. It is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. PCPCA has been shown to have potential therapeutic applications in the treatment of pain, anxiety, and inflammation.
Scientific Research Applications
Repellent Efficacy
A study highlighted the repellent efficacy of piperidine compounds against mosquitoes and black flies. Although the specific chemical “(R)-N-(Piperidin-3-yl)cyclopropanecarboxamide hydrochloride” was not directly mentioned, the research on piperidine repellents, such as AI3-37220, demonstrates significant repellency effects, indicating the potential for similar compounds to be used in repellent formulations (Debboun et al., 2000).
Pharmacokinetics and Metabolism
Understanding the pharmacokinetics and metabolism of piperidine derivatives is crucial for developing new therapeutic agents. A study on the metabolism and pharmacokinetics of CP-945,598, a cannabinoid CB1 receptor antagonist, revealed extensive metabolism and the role of CYP3A4/3A5 in the oxidative metabolism of piperidine compounds, highlighting the importance of metabolic studies in drug development (Miao et al., 2012).
Neuropharmacology
Piperidine derivatives have been studied for their effects on various neurotransmitter systems, including 5-HT1A receptors. A novel 5-HT1A antagonist, DU 125530, demonstrated dose-dependent occupancy of 5-HT1A receptors in human brain studies, providing insights into the potential therapeutic applications of piperidine derivatives in treating anxiety and mood disorders (Rabiner et al., 2002).
Safety and Efficacy in Pregnancy
The safety and efficacy of piperidine derivatives, such as loperamide, during pregnancy were evaluated in a controlled study. Although not directly related to “(R)-N-(Piperidin-3-yl)cyclopropanecarboxamide hydrochloride,” this research provides valuable information on the considerations required when developing new therapeutic agents from this class of compounds (Einarson et al., 2000).
properties
IUPAC Name |
N-[(3R)-piperidin-3-yl]cyclopropanecarboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O.ClH/c12-9(7-3-4-7)11-8-2-1-5-10-6-8;/h7-8,10H,1-6H2,(H,11,12);1H/t8-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIJYVUATUVKQKX-DDWIOCJRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC(=O)C2CC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CNC1)NC(=O)C2CC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-N-(Piperidin-3-yl)cyclopropanecarboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-2-Cyano-3-[4-(dimethylamino)phenyl]-N-(3-morpholin-4-ylsulfonylphenyl)prop-2-enamide](/img/structure/B2932457.png)
![N-cyano-N-({1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)aniline](/img/structure/B2932465.png)
![2-[3-(2-Chloro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid](/img/structure/B2932469.png)
![N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide](/img/structure/B2932470.png)